Cas no 1864673-70-0 (Bicyclo[2.2.2]octane-2-methanol, α-ethenyl-)
Bicyclo[2.2.2]octane-2-methanol, α-ethenyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.2]octane-2-methanol, α-ethenyl-
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- Inchi: 1S/C11H18O/c1-2-11(12)10-7-8-3-5-9(10)6-4-8/h2,8-12H,1,3-7H2
- InChI Key: ONOVDCHLVCTQSZ-UHFFFAOYSA-N
- SMILES: C12CCC(CC1)CC2C(C=C)O
Experimental Properties
- Density: 0.991±0.06 g/cm3(Predicted)
- Boiling Point: 245.6±8.0 °C(Predicted)
- pka: 14.25±0.20(Predicted)
Bicyclo[2.2.2]octane-2-methanol, α-ethenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-393435-1.0g |
1-{bicyclo[2.2.2]octan-2-yl}prop-2-en-1-ol |
1864673-70-0 | 1.0g |
$1232.0 | 2023-03-02 | ||
| Enamine | EN300-393435-2.5g |
1-{bicyclo[2.2.2]octan-2-yl}prop-2-en-1-ol |
1864673-70-0 | 2.5g |
$2554.0 | 2023-03-02 | ||
| Enamine | EN300-393435-5.0g |
1-{bicyclo[2.2.2]octan-2-yl}prop-2-en-1-ol |
1864673-70-0 | 5.0g |
$3235.0 | 2023-03-02 | ||
| Enamine | EN300-393435-10.0g |
1-{bicyclo[2.2.2]octan-2-yl}prop-2-en-1-ol |
1864673-70-0 | 10.0g |
$4067.0 | 2023-03-02 |
Bicyclo[2.2.2]octane-2-methanol, α-ethenyl- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on Bicyclo[2.2.2]octane-2-methanol, α-ethenyl-
Bicyclo[2.2.2]octane-2-methanol, α-ethenyl-
Bicyclo[2.2.2]octane-2-methanol, α-ethenyl- is a unique organic compound with the CAS Registry Number 1864673-70-0. This compound belongs to the bicyclic alcohol class and has garnered attention in both academic and industrial research due to its versatile properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.
The structure of Bicyclo[2.2.2]octane-2-methanol, α-ethenyl is characterized by a rigid bicyclic framework with an ethenyl group attached at the alpha position of the methanol moiety. This configuration imparts unique steric and electronic properties to the molecule, making it an interesting subject for synthetic chemistry and drug design studies.
Recent studies have highlighted the importance of bicyclic alcohols in medicinal chemistry, particularly in the development of bioactive compounds with improved pharmacokinetic profiles. The α-ethenyl substituent in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems.
In terms of synthesis, Bicyclo[2.2.2]octane-2-methanol, α-ethenyl can be prepared through various methods, including ring-closing metathesis and enantioselective catalytic processes. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is crucial for its biological activity.
One of the most exciting developments involving this compound is its application in the field of agrochemicals. Researchers have demonstrated that Bicyclo[2.2.2]octane-2-methanol, α-ethenyl exhibits potent pesticidal activity against a range of agricultural pests without causing significant harm to non-target species or the environment.
Moreover, this compound has shown potential in materials science as a precursor for advanced polymers and coatings. Its rigid bicyclic structure provides excellent mechanical properties to the resulting materials, making them suitable for high-performance applications in aerospace and automotive industries.
The growing interest in Bicyclo[2.2.2]octane-2-methanol, α-ethenyl has led to numerous collaborative research efforts between academic institutions and industrial partners worldwide. These collaborations aim to further explore its properties and optimize its production processes for large-scale applications.
In conclusion, Bicyclo[2.2.2]octane-2-methanol, α-ethenyl (CAS No: 1864673-70-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science.
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